Cas no 1227575-88-3 (5-Chloro-4-hydroxy-1H-indole-3-carbaldehyde)

• Product Name: 5-Chloro-4-hydroxy-1H-indole-3-carbaldehyde
• CAS No: 1227575-88-3
• MF: C₉H₆ClNO₂
• MW: 195.602441310883
• CID: 4821386
• Update Time: 2025-06-08

5-Chloro-4-hydroxy-1H-indole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-4-hydroxy-1H-indole-3-carbaldehyde

• Inchi： 1S/C9H6ClNO2/c10-6-1-2-7-8(9(6)13)5(4-12)3-11-7/h1-4,11,13H
• InChI Key： QLNNPVVZIATXRK-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1O)C(C=O)=CN2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 212
• XLogP3: 1.8
• Topological Polar Surface Area: 53.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Hydroxyindoles

Additional information on 5-Chloro-4-hydroxy-1H-indole-3-carbaldehyde

Comprehensive Overview of 5-Chloro-4-hydroxy-1H-indole-3-carbaldehyde (CAS No. 1227575-88-3)

5-Chloro-4-hydroxy-1H-indole-3-carbaldehyde (CAS No. 1227575-88-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This indole derivative is characterized by its unique molecular structure, featuring a chloro-substituted hydroxyindole core with an aldehyde functional group. Researchers are particularly interested in its potential applications as a building block for synthesizing more complex molecules, especially in the development of novel drug candidates and bioactive compounds.

The compound's structural features make it a valuable intermediate in medicinal chemistry. The presence of both hydroxy and aldehyde groups allows for diverse chemical modifications, enabling the creation of derivatives with tailored properties. Recent studies have explored its role in the synthesis of heterocyclic compounds, which are crucial in designing therapeutic agents for various diseases. Its chloro-substituted indole backbone is particularly noteworthy, as indole derivatives are known for their broad spectrum of biological activities.

In the context of current research trends, 5-Chloro-4-hydroxy-1H-indole-3-carbaldehyde aligns with the growing demand for small-molecule inhibitors and targeted therapies. With the rise of precision medicine, scientists are increasingly focusing on compounds that can interact selectively with biological targets. This compound's versatility makes it a promising candidate for such applications. Additionally, its potential use in cancer research has been a topic of interest, as indole derivatives are often investigated for their anti-proliferative and apoptosis-inducing properties.

From a synthetic perspective, the compound's aldehyde functionality offers a reactive site for condensation reactions, making it a key player in the construction of Schiff bases and other pharmacophores. This reactivity is particularly valuable in combinatorial chemistry, where rapid assembly of diverse molecular libraries is essential. Moreover, its chloro and hydroxy substituents contribute to its stability and solubility profile, which are critical factors in drug design and formulation development.

Environmental and green chemistry considerations are also relevant when discussing 5-Chloro-4-hydroxy-1H-indole-3-carbaldehyde. Researchers are exploring sustainable synthesis routes to minimize waste and reduce the use of hazardous reagents. This aligns with the broader industry shift toward eco-friendly and cost-effective production methods. The compound's potential for scalable synthesis further enhances its appeal for industrial applications.

In summary, 5-Chloro-4-hydroxy-1H-indole-3-carbaldehyde (CAS No. 1227575-88-3) represents a versatile and highly functionalized indole derivative with significant promise in pharmaceutical research and drug discovery. Its unique structural attributes, combined with its reactivity and potential biological activities, make it a compound of enduring interest to chemists and biologists alike. As research continues to uncover new applications, this molecule is likely to remain at the forefront of innovative therapeutic development.